Cas no 1536198-40-9 (2-(quinolin-7-yl)butanoic acid)
1536198-40-9 structure
Product Name:2-(quinolin-7-yl)butanoic acid
CAS No:1536198-40-9
MF:C13H13NO2
MW:215.247823476791
CID:6531299
PubChem ID:81224920
Update Time:2024-01-12
2-(quinolin-7-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(quinolin-7-yl)butanoic acid
- AKOS019796328
- EN300-1138717
- 1536198-40-9
-
- Inchi： 1S/C13H13NO2/c1-2-11(13(15)16)10-6-5-9-4-3-7-14-12(9)8-10/h3-8,11H,2H2,1H3,(H,15,16)
- InChI Key： BBVMYHFMAQXGCO-UHFFFAOYSA-N
- SMILES： OC(C(CC)C1C=CC2=CC=CN=C2C=1)=O
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
2-(quinolin-7-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1138717-1.0g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1138717-0.05g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1138717-0.1g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1138717-0.25g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1138717-0.5g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1138717-1g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1138717-2.5g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1138717-5g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1138717-10g |
2-(quinolin-7-yl)butanoic acid |
1536198-40-9 | 95% | 10g |
$3622.0 | 2023-10-26 |
2-(quinolin-7-yl)butanoic acid Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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